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Compound of Interest

Compound Name: 2-Chloro-6-methyl-4-nitrophenol
CAS No.: 4102-84-5
Cat. No.: B1296171
Get Quote
. J

Technical Monograph: 2-Chloro-6-methyl-4-
nitrophenol

Operationalizing Safety, Synthesis, and Handling in Drug Discovery

Executive Summary

2-Chloro-6-methyl-4-nitrophenol (CMNP) is a halogenated nitro-cresol derivative serving as
a critical intermediate in the synthesis of agrochemicals (fungicides) and azo dyes. Its structural
features—a lipophilic methyl group, an electron-withdrawing nitro group, and an acidic phenolic
hydroxyl—impart unique physicochemical behaviors that dictate its handling.

Core Hazard Insight: Beyond standard toxicity, CMNP acts as an uncoupler of oxidative
phosphorylation. Researchers must treat this compound not merely as a skin irritant but as a
metabolic toxicant capable of disrupting cellular respiration. This guide prioritizes the mitigation
of this specific bio-energetic risk.

Physicochemical Profile & Structural Logic
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Understanding the molecule's physical state is the first line of defense. The interplay between

the nitro group (pKa lowering) and the methyl group (lipophilicity increasing) defines its

environmental mobility and biological absorption.

Property Value | Characteristic Operational Implication
Precursor tracking in
Molecular Formula C7HeCINO3 o
stoichiometry.
] Calculation of molar
Molecular Weight 187.58 g/mol

equivalents.

Physical State

Yellow Crystalline Solid

Dust explosion hazard;

requires localized exhaust.

Melting Point

~108-112 °C (Predicted*)

Thermal stability limit for

reaction monitoring.

Acidity (pKa)

~7.0-7.5 (Estimated)

Acidic enough to be extracted
by weak bases (NaHCOs3).

LogP (Lipophilicity)

2.4 (Computed)

High membrane permeability;

readily absorbed through skin.

Solubility

Soluble in organic solvents
(EtOH, DMSO); Low in water.

Use DMSO for biological
assays; avoid agueous waste

commingling.

*Note: Exact experimental melting points vary by crystal habit and purity. Values derived from

structural analogs (e.g., 2-chloro-4-nitrophenol).[1]

Toxicological Mechanisms: The "Why" Behind the

Hazard

Standard SDSs list "Acute Toxicity," but fail to explain the mechanism. CMNP toxicity is driven

by its ability to shuttle protons across the mitochondrial membrane, collapsing the proton

motive force (PMF) required for ATP synthesis.

Mechanism of Action: Mitochondrial Uncoupling
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The phenolic hydroxyl group is weakly acidic. In the intermembrane space (high [H+]), CMNP
becomes protonated. Being lipophilic, it diffuses across the inner mitochondrial membrane into
the matrix. There, in the higher pH environment, it releases the proton, effectively "short-
circuiting” the ATP synthase gradient.
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Figure 1: The protonophore cycle of 2-Chloro-6-methyl-4-nitrophenol, leading to uncoupling
of oxidative phosphorylation.

Synthesis & Degradation Context

For researchers synthesizing or disposing of CMNP, understanding its formation and
breakdown is vital.

Proposed Synthetic Pathway
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The most direct synthesis involves the chlorination of 2-methyl-4-nitrophenol. The hydroxyl
group (-OH) is the strongest ortho/para director, directing the incoming chlorine to the vacant
ortho position (Position 6 relative to methyl, or Position 2 relative to OH).

Reaction Logic:
o Substrate: 2-Methyl-4-nitrophenol (CAS 99-53-6).[2]
e Reagent: Sulfuryl Chloride (SO2Cl2) or Cl2 gas.[3]

» Conditions: Controlled temperature (<40°C) to prevent polychlorination.

2-Methyl-4-nitrophenol .
(C/.)\ls 99.53?5) + Cl+ (Electrophile)

2-Chloro-6-methyl-4-nitrophenol

! (CAS 4102-84-5)
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(S02CI2)

Click to download full resolution via product page

Figure 2: Electrophilic aromatic substitution pathway for CMNP synthesis.

Operational Safety Protocols (Self-Validating

Systems)
Storage & Stability[5]

» Condition: Store under inert atmosphere (Argon/Nitrogen) if possible, though air stable.

 Validation: Visual inspection.[4][5] Darkening of the yellow powder indicates surface
oxidation or photodecomposition.

e Incompatibility: Segregate from strong bases (forms explosive salts) and reducing agents
(reduction of nitro group to amine is exothermic).
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Emergency Response: The "Neutralize & Contain™
Workflow

Do not treat spills with water alone, as this spreads the lipophilic toxicant.
Step-by-Step Spill Protocol:
 Isolate: Evacuate 10m radius. Don PPE (Double Nitrile Gloves, P100 Respirator).

e Solid Spill: Do not sweep (dust generation). Cover with weak base (Sodium Carbonate) to
form the non-volatile salt.

e Solvent Spill: Absorb with vermiculite.

e Decontamination: Wash surface with 5% NaOH in Ethanol (converts residue to soluble
phenolate), followed by water.

Waste Disposal[7][8]

 Classification: Hazardous Chemical Waste (Toxic/Irritant).

o Pre-treatment: Verify pH. Acidic solutions must not be mixed with cyanide or sulfide waste
streams.

o Destruction: High-temperature incineration (>1000°C) with scrubber for NOx and HCI gases.

Regulatory & Compliance Data

e GHS Classification:

o

Acute Tox. 4 (Oral): H302 (Harmful if swallowed).

[¢]

Skin Irrit. 2: H315 (Causes skin irritation).[6]

[e]

Eye Irrit. 2A: H319 (Causes serious eye irritation).[6][7]

[e]

STOT SE 3: H335 (May cause respiratory irritation).[7]
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REACH/TSCA: Verify inventory status before import. Often treated as a Low Volume
Exemption (LVE) substance in R&D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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